N-{2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H11Cl3N2O3/c19-10-3-5-13(20)12(8-10)17(24)22-11-4-6-15(14(21)9-11)23-18(25)16-2-1-7-26-16/h1-9H,(H,22,24)(H,23,25)
• InChI Key: ISNNYXNQHXQMLR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=C(C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)Cl
• Molecular Formula: C18H11Cl3N2O3
• Molecular Weight: 409.6 g/mol

Description

N-{2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl}-2-furamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of cancer and autoimmune diseases. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-{2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl}-2-furamide binds to the ATP-binding site of BTK and prevents its activation. This leads to the inhibition of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are involved in cell survival and proliferation. This compound has also been shown to induce apoptosis in cancer cells, further contributing to its anti-tumor activity.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of circulating B cells and inhibit the production of pro-inflammatory cytokines in preclinical studies. In addition, this compound has been shown to have anti-tumor activity in various cancer cell lines, including lymphoma, leukemia, and solid tumors. However, the effects of this compound on normal cells and tissues are still under investigation.

Advantages and Limitations for Lab Experiments

N-{2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl}-2-furamide has several advantages for lab experiments, including its high potency, selectivity, and oral bioavailability. However, this compound has limited solubility in aqueous solutions, which may affect its efficacy in certain assays. In addition, this compound may have off-target effects on other kinases, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the development and application of N-{2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl}-2-furamide. One direction is the evaluation of this compound in clinical trials for the treatment of cancer and autoimmune diseases. Another direction is the investigation of the effects of this compound on the immune system and other physiological processes. In addition, the optimization of the synthesis and formulation of this compound may improve its efficacy and reduce its limitations in lab experiments. Finally, the identification of biomarkers that predict the response to this compound may improve its clinical utility.

Scientific Research Applications

N-{2-chloro-4-[(2,5-dichlorobenzoyl)amino]phenyl}-2-furamide has been shown to inhibit the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in the signaling pathway of B cells and other immune cells. This inhibition leads to the suppression of B cell activation and proliferation, as well as the production of pro-inflammatory cytokines. This compound has also been shown to have anti-tumor activity in preclinical studies, suggesting its potential as a cancer treatment.